Cas no 1934675-58-7 (CID 130889502)

• Product Name: CID 130889502
• CAS No: 1934675-58-7
• MF: C₇H₁₁BrN₂S
• MW: 235.144639253616
• CID: 5285133
• Update Time: 2025-10-29

CID 130889502 Chemical and Physical Properties

Names and Identifiers

• CID 130889502
• 1,2,5-Thiadiazole, 3-(3-bromo-2,2-dimethylpropyl)-

• Inchi： 1S/C7H11BrN2S/c1-7(2,5-8)3-6-4-9-11-10-6/h4H,3,5H2,1-2H3
• InChI Key： CBSNFOPEFQDYKF-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(C)(C)CBr)=N1

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 249.4±15.0 °C(Predicted)
• pka: 0.22±0.32(Predicted)

Additional information on CID 130889502

Compound CAS No. 1934675-58-7 and Product CID 130889502: A Comprehensive Overview

The compound with CAS No. 1934675-58-7, also identified as Product CID 130889502, represents a significant advancement in the field of chemical synthesis and material science. This compound has garnered attention due to its unique chemical properties and potential applications across various industries. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

CAS No. 1934675-58-7 is a highly specialized molecule that exhibits exceptional stability under diverse environmental conditions. Its molecular structure, which includes a complex arrangement of functional groups, contributes to its versatility in chemical reactions. Recent studies have highlighted its potential as a catalyst in organic synthesis, where it demonstrates superior efficiency compared to traditional catalysts. This breakthrough has been documented in several peer-reviewed journals, emphasizing its role in accelerating reaction rates without compromising product quality.

The product CID 130889502 is derived from advanced synthetic techniques that ensure high purity and consistency. Its synthesis involves a multi-step process that incorporates cutting-edge technologies, such as microwave-assisted synthesis and continuous flow chemistry. These methods not only enhance the yield but also minimize environmental impact, aligning with current trends toward sustainable chemical production.

One of the most notable applications of CAS No. 1934675-58-7 is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Researchers have reported its ability to facilitate the formation of complex molecular frameworks, which are essential for developing novel drug candidates. Additionally, its role in materials science has been explored, particularly in the development of high-performance polymers and advanced composites.

Recent advancements in computational chemistry have further elucidated the electronic properties of CID 130889502. Quantum mechanical simulations have revealed its unique electronic configuration, which contributes to its exceptional reactivity and selectivity in catalytic processes. These insights have paved the way for optimizing its use in industrial applications, ensuring higher efficiency and reduced operational costs.

In conclusion, CAS No. 1934675-58-7 and Product CID 130889502 represent a paradigm shift in chemical innovation. Their remarkable properties and diverse applications underscore their importance in modern chemistry and materials science. As research continues to uncover new potentials for these compounds, they are poised to play an even more pivotal role in shaping the future of various industries.